Cas no 1195657-97-6 (Ethyl(methoxy)amine hydrochloride)

• Product Name: Ethyl(methoxy)amine hydrochloride
• CAS No: 1195657-97-6
• MF: C₃H₁₀ClNO
• MW: 111.570600032806
• MDL: MFCD26407751
• CID: 4576849
• PubChem ID: 22613948
• Update Time: 2025-05-23

Ethyl(methoxy)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl(methoxy)amine hydrochloride
• N-methoxyethanamine;hydrochloride
• Ethyl(methoxy)amine HCl
• N-Ethyl-O-methylhydroxylamine hydrochloride
• D80678
• 1195657-97-6
• AKOS037648560
• UDUULGKHTMXMIF-UHFFFAOYSA-N
• EN300-136664
• BS-14604
• ethyl(methoxy)aminehydrochloride
• CS-0160235
• SCHEMBL1579364
• MFCD26407751
• Ethyl(methoxy)amine hydrochloride

• MDL： MFCD26407751
• Inchi： 1S/C3H9NO.ClH/c1-3-4-5-2;/h4H,3H2,1-2H3;1H
• InChI Key： UDUULGKHTMXMIF-UHFFFAOYSA-N
• SMILES： Cl.O(C)NCC

Computed Properties

• Exact Mass: 111.0450916g/mol
• Monoisotopic Mass: 111.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 16.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Ethyl(methoxy)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl(methoxy)amine hydrochloride

Ethyl(methoxy)amine Hydrochloride (CAS No. 1195657-97-6): A Comprehensive Overview

Ethyl(methoxy)amine hydrochloride (CAS No. 1195657-97-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This compound, also known as ethyl methoxylamine hydrochloride, is a white crystalline solid with a molecular formula of C4H11NO2·HCl and a molecular weight of 133.60 g/mol. Its unique chemical structure and properties make it an important intermediate in the synthesis of more complex molecules and drugs.

The ethyl(methoxy)amine moiety is characterized by the presence of an ethyl group and a methoxy group attached to an amine functional group. The hydrochloride salt form enhances its solubility in water and other polar solvents, making it easier to handle and use in various chemical reactions. This compound is particularly useful in the formation of N-methoxy amides, which are key intermediates in the synthesis of natural products and pharmaceuticals.

Recent research has highlighted the potential of ethyl(methoxy)amine hydrochloride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for the synthesis of novel antiviral agents. The researchers found that ethyl(methoxy)amine hydrochloride can be effectively utilized to create derivatives with enhanced antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV).

In addition to its applications in drug discovery, ethyl(methoxy)amine hydrochloride has shown promise in the field of materials science. A study published in the Journal of Materials Chemistry investigated the use of this compound as a precursor for the synthesis of functionalized polymers with tunable properties. The researchers demonstrated that ethyl(methoxy)amine hydrochloride can be polymerized to form materials with improved mechanical strength and thermal stability, making them suitable for use in advanced electronic devices and coatings.

The synthesis of ethyl(methoxy)amine hydrochloride typically involves the reaction of ethylamine with methanol in the presence of hydrochloric acid. This process is well-documented and can be carried out under mild conditions, making it an attractive option for large-scale production. The resulting compound is highly pure and can be easily purified by recrystallization or other standard techniques.

From a safety perspective, ethyl(methoxy)amine hydrochloride is generally considered to be low risk when handled properly. However, it is important to follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper ventilation should be maintained to prevent inhalation of any vapors or dust particles.

In conclusion, ethyl(methoxy)amine hydrochloride (CAS No. 1195657-97-6) is a valuable compound with a wide range of applications in pharmaceuticals, organic synthesis, and materials science. Its unique chemical structure and properties make it an essential building block for the development of new drugs and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.